4-Imidazolidinone, 3-(4-chlorophenyl)-5-(phenylmethylene)-2-thioxo-

• IUPAC Name: 5-benzylidene-3-(4-chlorophenyl)-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C16H11ClN2OS/c17-12-6-8-13(9-7-12)19-15(20)14(18-16(19)21)10-11-4-2-1-3-5-11/h1-10H,(H,18,21)
• InChI Key: CNQSTJDEJRAQBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C2C(=O)N(C(=S)N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H11ClN2OS
• DSSTOX Substance ID: DTXSID60387708
• Molecular Weight: 314.8 g/mol
• CAS RN: 53865-27-3

Description

Imidazolidinones are a class of organic compounds that contain an imidazolidinone moiety. This structure consists of a five-membered ring with two nitrogen atoms, two carbon atoms, and one oxygen atom. The ring is fused to a carbonyl group, forming a lactam.

Synthesis Analysis

The synthesis of imidazolidinones typically involves the reaction of an amine with a carbonyl compound, such as an aldehyde or ketone, in the presence of a catalyst.

Molecular Structure Analysis

The molecular structure of imidazolidinones is characterized by the presence of a five-membered ring containing two nitrogen atoms, two carbon atoms, and one oxygen atom. The ring is fused to a carbonyl group, forming a lactam.

Chemical Reactions Analysis

Imidazolidinones can participate in a variety of chemical reactions. They can act as nucleophiles in reactions with electrophiles, or as electrophiles in reactions with nucleophiles. They can also undergo ring-opening reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazolidinones depend on their specific structure. In general, they are stable compounds that can exist as solids or liquids depending on their molecular weight and the presence of functional groups.

Mechanism of Action

The mechanism of action of imidazolidinones depends on their specific structure and the context in which they are used. For example, some imidazolidinones are used as catalysts in organic synthesis, where they can accelerate reactions by acting as a source of nucleophilic nitrogen.

Safety and Hazards

The safety and hazards associated with imidazolidinones depend on their specific structure and the context in which they are used. Some imidazolidinones can be hazardous if ingested, inhaled, or come into contact with the skin. Therefore, appropriate safety precautions should be taken when handling these compounds.

Future Directions

The future directions for research on imidazolidinones could include the development of new synthetic methods, the exploration of new reactions, and the design of new catalysts. Additionally, imidazolidinones could be studied for potential applications in medicine, agriculture, and other fields.